Cas no 606101-99-9 (N-(2,4-Dimethylphenyl)-1,2,3-thiadiazole-4-carboxamide)

• Product Name: N-(2,4-Dimethylphenyl)-1,2,3-thiadiazole-4-carboxamide
• CAS No: 606101-99-9
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 852646
• Update Time: 2023-08-02

N-(2,4-Dimethylphenyl)-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxamide,N-(2,4-dimethylphenyl)-(9CI)
• N-(2,4-Dimethylphenyl)-1,2,3-thiadiazole-4-carboxamide
• 1,2,3-thiadiazole-4-carboxamide,n-(2,4-dimethylphenyl)-
• SMR000119436
• MLS000122023
• HMS2388M24
• [1,2,3]Thiadiazole-4-carboxylic acid (2,4-dimethyl-phenyl)-amide

• Inchi： 1S/C11H11N3OS/c1-7-3-4-9(8(2)5-7)12-11(15)10-6-16-14-13-10/h3-6H,1-2H3,(H,12,15)
• InChI Key： UPSVTRZHSNHYNO-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(C)=CC=2C)=O)N=N1

Computed Properties

• Exact Mass: 233.062
• Monoisotopic Mass: 233.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1